N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C20H18N2O4/c1-2-12-4-3-5-14-15(11-21-18(12)14)19(23)20(24)22-13-6-7-16-17(10-13)26-9-8-25-16/h3-7,10-11,21H,2,8-9H2,1H3,(H,22,24)
• InChI Key: VDDKZKHWQHBTOH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)C(=CN2)C(=O)C(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide, also known as DBIBO, is a chemical compound with potential applications in scientific research. DBIBO is a novel small molecule that has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell growth and survival. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide has been shown to inhibit the activity of protein kinase C (PKC), which plays a crucial role in cell signaling and proliferation. Additionally, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression and chromatin structure.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of neurotransmitter release. In cancer cells, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide has been shown to induce cell cycle arrest and inhibit the expression of genes involved in cell growth and survival. In neuronal cells, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide has been shown to enhance the release of neurotransmitters such as dopamine and acetylcholine, which could have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide is its potential as a lead compound for the development of new drugs with improved pharmacological properties. Additionally, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide has been shown to have low toxicity and high selectivity for its target enzymes, making it a promising candidate for further study. However, one limitation of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide is its low solubility in aqueous solutions, which could affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the study of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide, including the development of new derivatives with improved pharmacological properties, the elucidation of its mechanism of action, and the investigation of its potential applications in other fields of research such as immunology and infectious diseases. Additionally, the use of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide in combination with other drugs or therapies could have synergistic effects and improve its efficacy in treating various diseases. Overall, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide is a promising compound with potential applications in various fields of scientific research.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide has been studied for its potential applications in various fields of scientific research, including cancer biology, neuroscience, and drug discovery. In cancer biology, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In neuroscience, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide has been studied for its effects on neurotransmitter release and synaptic plasticity, which could have implications for the treatment of neurological disorders such as Alzheimer's disease. In drug discovery, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-ethyl-1H-indol-3-yl)-2-oxoacetamide has been used as a lead compound to design and synthesize new derivatives with improved pharmacological properties.